1-[2-(Cyclopent-1-en-1-yl)ethyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 1-[2-(cyclopenten-1-yl)ethyl]-6-(3,5-dimethylbenzoyl)-5-ethylpyrimidine-2,4-dione
• InChI: InChI=1S/C22H26N2O3/c1-4-18-19(20(25)17-12-14(2)11-15(3)13-17)24(22(27)23-21(18)26)10-9-16-7-5-6-8-16/h7,11-13H,4-6,8-10H2,1-3H3,(H,23,26,27)
• InChI Key: QNFAHNYDCZHOBF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N(C(=O)NC1=O)CCC2=CCCC2)C(=O)C3=CC(=CC(=C3)C)C

Description

1-[2-(Cyclopent-1-en-1-yl)ethyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione is a useful research compound. Its molecular formula is C22H26N2O3 and its molecular weight is 366.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of sodium bicarbonate (0.10 g, 1.2 mmol) and lithium iodide (13 mg, 0.1 mmol) were added to dimethylformamide solution (10 ml) of 5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione (0.27 g, 1.0 mmol) and 2-(cyclopent-1-en-1-yl)ethyl toluenesulfonate (0.27 g, 1.0 mmol). And then, the reaction mixture was stirred at 90° C. for overnight, concentrated for removement of dimethylformamide, extracted with dichloromethane, dried, filtered and separated by column chromatography to give a desirable product as a white solid (148 mg).